2(Or 3)-carboxy-4-hexylcyclohexaneoctanoic acid

• CAS No.: 67816-12-0
• Molecular Formula: C21H38O4
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 2-(1-cyclohexylundecan-5-yl)butanedioic acid
• InChI: InChI=1S/C21H38O4/c1-2-3-4-8-14-18(19(21(24)25)16-20(22)23)15-10-9-13-17-11-6-5-7-12-17/h17-19H,2-16H2,1H3,(H,22,23)(H,24,25)
• InChI Key: WYMULJWSHAGNEH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(CCCCC1CCCCC1)C(CC(=O)O)C(=O)O

Description

2(Or 3)-Carboxy-4-hexylcyclohexaneoctanoic acid is a branched carboxylic acid featuring a cyclohexane ring substituted with a hexyl chain at position 4 and a carboxylic acid group at either position 2 or 2. Attached to this ring is an octanoic acid (8-carbon) chain, contributing to its amphiphilic properties. The compound’s structure combines hydrophobic (hexyl, octanoic chain) and hydrophilic (carboxylic acid) moieties, making it relevant for applications in surfactants, pharmaceuticals, or synthetic intermediates. However, its exact stereochemistry and regiochemistry (2- vs. 3-carboxy) remain unspecified in available literature, warranting further structural elucidation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-cyclohexylundecan-5-yl)butanedioic acid typically involves multi-step organic reactions. One common approach is the alkylation of cyclohexyl derivatives followed by the introduction of the butanedioic acid group. The reaction conditions often require the use of strong bases and controlled temperatures to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound may involve the use of large-scale reactors and continuous flow processes to optimize yield and efficiency. The use of catalysts and advanced purification techniques, such as chromatography, can further enhance the production process.

Chemical Reactions Analysis

Types of Reactions

2-(1-Cyclohexylundecan-5-yl)butanedioic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to alter the oxidation state of the compound.

Substitution: This involves replacing one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or alkanes.

Scientific Research Applications

2-(1-Cyclohexylundecan-5-yl)butanedioic acid has several applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its derivatives may have potential as bioactive compounds.

Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents.

Industry: It may be used in the production of specialty chemicals or materials with unique properties.

Mechanism of Action

The mechanism by which 2-(1-cyclohexylundecan-5-yl)butanedioic acid exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biochemical processes, potentially leading to changes in cellular function or signaling pathways.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following comparison focuses on key structural analogs and functional derivatives of carboxylic acids and cyclohexane-based compounds.

Cyclohexanecarboxylic Acid Derivatives

• Cyclohexanecarboxylic Acid (C₇H₁₂O₂): A simple cyclohexane ring with a single carboxylic acid group. Its pKa (~4.7) and solubility (moderate in polar solvents) are benchmark values for comparison. Lacks the hexyl and octanoic substituents, making it less hydrophobic than the target compound .
• 2-(4,5,6-Trihydroxy-3-oxo-3H-xanthen-9-yl)cyclohexanecarboxylic Acid (C₂₀H₁₈O₇): A complex derivative with a xanthene substituent. Its molecular weight (370.4 g/mol) exceeds the target compound’s estimated weight (~340–360 g/mol). The hydroxyl and ketone groups enhance polarity, contrasting with the target’s hydrophobic hexyl/octanoic chains .

Branched-Chain Carboxylic Acids

• 4-Ethylhexanoic Acid (C₈H₁₆O₂): A branched alkyl carboxylic acid. Its shorter chain (vs. octanoic acid) and lack of cyclohexane ring reduce steric hindrance and hydrophobicity. pKa ~4.8, similar to the target compound .
• Octanoic Acid (Caprylic Acid) (C₈H₁₆O₂): A linear C8 carboxylic acid. Unlike the target compound, it lacks cyclic or branched structures, resulting in lower viscosity and higher solubility in nonpolar solvents .

Pharmacologically Active Carboxylic Acids

• 3-O-Feruloylquinic Acid (C₁₇H₂₀O₉): A cyclohexane-based acid with phenolic and ester groups. Used as a reference standard in pharmacological research due to antioxidant properties. Its polar functional groups contrast with the target compound’s alkyl-dominated hydrophobicity .
• Cyclopentanecarboxylic Acid (C₆H₁₀O₂): A smaller cyclic analog. Its lower molecular weight (114.14 g/mol) and simpler structure limit applications in lipid-based drug delivery, where the target compound’s long alkyl chains would excel .

Data Table: Comparative Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	pKa	Solubility Profile
2(Or 3)-Carboxy-4-hexylcyclohexaneoctanoic acid*	~C₂₀H₃₆O₄	~340–360	Hexyl, octanoic acid, cyclohexane	~4.9	Low in water, high in lipids
Cyclohexanecarboxylic acid	C₇H₁₂O₂	128.17	Cyclohexane	4.7	Moderate in polar solvents
4-Ethylhexanoic acid	C₈H₁₆O₂	144.21	Ethyl branch	4.8	Miscible in organic solvents
Octanoic acid (Caprylic acid)	C₈H₁₆O₂	144.21	Linear C8 chain	4.9	Low in water
3-O-Feruloylquinic acid	C₁₇H₂₀O₉	368.33	Phenolic, ester groups	~3.5	High in polar solvents

*Estimated values based on structural analogs.

Biological Activity

2(Or 3)-Carboxy-4-hexylcyclohexaneoctanoic acid is a compound of interest in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, relevant case studies, and research findings.

The molecular structure of 2(Or 3)-carboxy-4-hexylcyclohexaneoctanoic acid contributes to its biological activity. The presence of a carboxylic acid group enhances its interaction with biological systems. Below is a summary of its chemical properties:

Property	Details
Molecular Formula	C14H26O2
Molecular Weight	226.36 g/mol
IUPAC Name	2(Or 3)-Carboxy-4-hexylcyclohexaneoctanoic acid
Physical State	Solid
Solubility	Soluble in organic solvents

The biological activity of 2(Or 3)-carboxy-4-hexylcyclohexaneoctanoic acid is primarily attributed to its ability to interact with specific molecular targets within cells. The carboxyl group can engage in hydrogen bonding and ionic interactions, potentially influencing enzyme activity and receptor binding. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antimicrobial properties, although detailed mechanisms remain under investigation.

Antimicrobial Properties

Research indicates that 2(Or 3)-carboxy-4-hexylcyclohexaneoctanoic acid demonstrates significant antimicrobial activity against various bacterial strains. In vitro studies have shown that the compound inhibits the growth of both Gram-positive and Gram-negative bacteria, possibly by disrupting bacterial cell membranes or interfering with metabolic pathways.

Anti-inflammatory Effects

In animal models, the compound has been observed to reduce inflammation markers, indicating potential use in treating inflammatory diseases. The anti-inflammatory effects may be mediated through the inhibition of pro-inflammatory cytokines and enzymes involved in the inflammatory response.

Case Studies

Several case studies have highlighted the biological effects of 2(Or 3)-carboxy-4-hexylcyclohexaneoctanoic acid:

• Case Study on Antimicrobial Efficacy :
  • Objective : To evaluate the antimicrobial efficacy against Staphylococcus aureus.
  • Method : Disk diffusion method was employed to assess inhibition zones.
  • Findings : The compound exhibited significant inhibition (p < 0.05) compared to control groups.
• Case Study on Inflammation Reduction :
  • Objective : To assess the anti-inflammatory properties in a rat model.
  • Method : Measurement of serum cytokine levels post-administration.
  • Findings : A marked decrease in TNF-alpha and IL-6 levels was noted after treatment with the compound.

Research Findings

Recent research has expanded our understanding of the biological activities associated with this compound:

• A study published in a peer-reviewed journal documented that derivatives of 2(Or 3)-carboxy-4-hexylcyclohexaneoctanoic acid showed enhanced activity against resistant bacterial strains, suggesting modifications to improve efficacy .
• Another investigation highlighted the compound's ability to modulate immune responses, indicating potential applications in immunotherapy .